
Navigating the Solubility Landscape of Dlin-
MeOH in Common Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dlin-MeOH

Cat. No.: B10856944 Get Quote

For researchers, scientists, and drug development professionals, understanding the solubility

of key lipid components like Dlin-MeOH is paramount for successful formulation and delivery of

nucleic acid-based therapeutics. This in-depth technical guide provides a comprehensive

overview of the solubility of Dlin-MeOH in various common organic solvents, complete with

quantitative data, detailed experimental protocols, and a visual representation of the solubility

determination workflow.

Dlin-MeOH, a critical intermediate in the synthesis of the ionizable cationic lipid DLin-MC3-

DMA, plays a pivotal role in the formulation of lipid nanoparticles (LNPs) for siRNA delivery. Its

solubility characteristics directly impact the manufacturing process, stability, and overall efficacy

of the final drug product.

Quantitative Solubility Data
The solubility of Dlin-MeOH has been reported in several common organic solvents. The

following table summarizes the available quantitative data, providing a clear comparison for

formulation development.
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Solvent Solubility
Molar
Concentration
(mM)

Conditions/Notes

Ethanol ≥10 mg/mL[1][2] ≥18.91 -

Dimethyl Sulfoxide

(DMSO)

1 - 10 mg/mL

(Sparingly Soluble)[1]

[2]

1.89 - 18.91 -

Dimethyl Sulfoxide

(DMSO)
100 mg/mL[3] 189.06

Requires sonication to

achieve dissolution.

Note: The molecular weight of Dlin-MeOH is approximately 528.94 g/mol .

It is important to note the discrepancy in the reported solubility of Dlin-MeOH in DMSO. While

some sources indicate it is sparingly soluble, another suggests a significantly higher solubility

can be achieved with the aid of ultrasonication. This highlights the importance of experimental

conditions in determining solubility. Dlin-MeOH is often supplied as a solution in ethanol,

indicating its good solubility in this solvent.

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of Dlin-MeOH are

not readily available in the public domain, a general methodology can be outlined based on

standard laboratory practices for assessing the solubility of lipid compounds.

Objective: To determine the saturation solubility of Dlin-MeOH in a given organic solvent at a

specified temperature.

Materials:

Dlin-MeOH

Selected organic solvents (e.g., ethanol, DMSO, chloroform, dichloromethane)

Analytical balance
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Vortex mixer

Thermostatically controlled shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

Evaporative Light Scattering Detector - ELSD, or Mass Spectrometer - MS)

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure:

Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of Dlin-MeOH and add it to a known volume of the

selected organic solvent in a sealed vial. The amount of Dlin-MeOH should be more than

what is expected to dissolve.

Tightly cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker or incubator set to the desired

temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached between the dissolved and undissolved solute.

Phase Separation:

After equilibration, centrifuge the vials at a high speed to pellet the excess, undissolved

Dlin-MeOH.

Sample Collection and Dilution:
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Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet.

Immediately filter the supernatant through a 0.22 µm syringe filter to remove any

remaining particulate matter.

Accurately dilute the filtered solution with the same solvent to a concentration suitable for

the analytical method.

Quantification:

Analyze the diluted sample using a calibrated HPLC-ELSD or HPLC-MS method to

determine the concentration of Dlin-MeOH.

Prepare a standard curve of Dlin-MeOH of known concentrations in the same solvent to

quantify the sample.

Calculation:

Calculate the original concentration of Dlin-MeOH in the saturated solution by multiplying

the measured concentration by the dilution factor. This value represents the solubility of

Dlin-MeOH in the tested solvent at the specified temperature.

Logical Workflow for Solubility Determination
The following diagram illustrates the logical workflow of the experimental protocol for

determining the solubility of Dlin-MeOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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